Cas no 1947-58-6 (2,3-Dibromo-1,4-Butanediol)

• Product Name: 2,3-Dibromo-1,4-Butanediol
• CAS No: 1947-58-6
• MF: C₄H₈Br₂O₂
• MW: 247.913120269775
• MDL: MFCD00011549
• CID: 42217
• PubChem ID: 24858160
• Update Time: 2025-11-01

2,3-Dibromo-1,4-Butanediol Chemical and Physical Properties

Names and Identifiers

• (2R,3R)-rel-2,3-Dibromobutane-1,4-diol
• 2,3-Dibromo-1,4-butanediol
• 4,6-Dichloro-5-(2-methoxyphenoxy)-2,2'-bipyrimidine
• (+/-)-2,3-DIBROMO-1,4-BUTANEDIOL
• (+-)-threo-2,3-Dibrom-butandiol-(1,4)
• 1,4-BUTANEDIOL,2,3-DIBROMO-,(+,-)
• 1,4-Butanediol,d,l-2,3-dibromo
• 2,3-dibromo-,(+,-)-4-butanediol
• 2,3-Dibromo-1,4-Butanedio
• 2,3-dibromo-DL-2,3-dideoxy-threitol
• d,l-2,3-dibromo-4-butanediol
• dl-2,3-dibromo-1,4-butanediol
• niedrigerschmelzendes 2.3-Dibrom-butandiol-(1.4)
• racem. 2,3-dibromo-butane-1,4-diol
• racem.-2,3-Dibrom-butan-1,4-diol
• 1,4-Butanediol,2,3-dibromo-, (R*,R*)- (9CI)
• 1,4-Butanediol, 2,3-dibromo-, (R*,R*)-(?à)-
• 2,3-Dibromo-2,3-dideoxy-dl-threitol
• rac-2,3-Dibromobutane-1,4-diol
• 2,3-dibromobutane-1,4-diol
• 1,4-Butanediol, d,l-2,3-dibromo-
• 1,4-BUTANEDIOL, 2,3-DIBROMO-, (+,-)-
• (R*,R*)-(±)-2,3-dibromobutane-1,4-diol
• 2,3-Dibromo-1,4-butanediol, 99%
• A879800
• FT-0609513
• 4-01-00-02522 (Beilstein Handbook Reference)
• EINECS 217-750-1
• F16799
• 1947-58-6
• 1,4-Butanediol, 2,3-dibromo-
• .+/-.-2,3-Dibromo-1,4-butanediol
• AS-14411
• 2, 3-dibromobutane-1, 4-diol
• DTXSID70869065
• MFCD00011549
• 20163-90-0
• CS-0336551
• FT-0659513
• A813749
• BAA94758
• NS00009418
• SCHEMBL373823
• BRN 1719778
• AKOS015915044
• (R*,R*)-(1)-2,3-Dibromobutane-1,4-diol
• 2,3-Dibromo-1,4-butanediol #
• 1,4-Butanediol, 2,3-dibromo-, (R*,R*)-(.+/-.)-
• 2,3-Dibromo-1,4-Butanediol

• MDL： MFCD00011549
• Inchi： 1S/C4H8Br2O2/c5-3(1-7)4(6)2-8/h3-4,7-8H,1-2H2
• InChI Key： OXYNQEOLHRWEPE-UHFFFAOYSA-N
• SMILES： BrC(CO)C(CO)Br

Computed Properties

• Exact Mass: 245.88900
• Monoisotopic Mass: 245.88910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 52
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Melting Point: 88-90 °C (lit.)
• Boiling Point: 148-150 °C/1.5 mmHg(lit.)
• PSA: 40.46000
• LogP: 0.49800

2,3-Dibromo-1,4-Butanediol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：EK1575000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Other Chemical Reagents

Additional information on 2,3-Dibromo-1,4-Butanediol

Introduction to 2,3-Dibromo-1,4-Butanediol and Its Significance in Biomedical Research

2,3-Dibromo-1,4-Butanediol (CAS No. 1947-58-6) is a multifunctional compound that has garnered significant attention in the biomedical field due to its unique chemical structure and versatile applications. This compound belongs to the family of brominated diols, which are known for their potential in pharmaceutical development, material science, and environmental studies. The 2,3-Dibromo-1,4-Butanediol molecule consists of a four-carbon backbone with bromine atoms at the 2 and 3 positions, and hydroxyl groups at the 1 and 4 positions. Its structural characteristics make it a valuable candidate for further chemical modifications and functionalization, which is a critical aspect of drug discovery and development.

Recent advancements in synthetic chemistry and molecular biology have highlighted the importance of 2,3-Dibromo-1,4-Butanediol in creating novel therapeutic agents. Researchers have explored its role as a precursor for synthesizing bioactive compounds with potential applications in treating various diseases. The CAS No. 1947-58-6 identifier ensures that this compound is uniquely cataloged in chemical databases, facilitating its identification and use in scientific research. The compound’s physical and chemical properties, such as its solubility and reactivity, are essential factors in determining its suitability for different applications.

Chemical Structure and Physical Properties

The 2,3-Dibromo-1,4-Butanediol molecule is characterized by its brominated diol framework, which provides a foundation for diverse chemical interactions. The molecular formula of this compound is C₄H₈Br₂O₂, and its molecular weight is approximately 263.95 g/mol. The presence of two bromine atoms and two hydroxyl groups contributes to its polar nature, which influences its solubility and reactivity. The CAS No. 1947-58-6 designation helps in distinguishing this compound from similar brominated derivatives, ensuring accurate identification in chemical databases and research studies.

Physically, 2,3-Dibromo-1,4-Butanediol is a solid at room temperature, with a melting point that varies depending on its purity. Its solubility in polar solvents such as water and ethanol is a key factor in its potential applications. The compound’s ability to dissolve in these solvents makes it suitable for use in aqueous-based formulations, which are commonly employed in pharmaceutical and biomedical contexts. These properties are critical for its role as a building block in the synthesis of more complex molecules.

Synthesis and Chemical Modifications

The synthesis of 2,3-Dibromo-1,4-Butanediol involves several chemical reactions that can be tailored to produce derivatives with specific functionalities. Researchers have developed efficient methods to brominate the diol backbone, which is essential for creating compounds with enhanced biological activity. The CAS No. 1947-58-6 identifier ensures that these synthetic routes are well-documented, facilitating reproducibility and scalability in laboratory settings.

Chemical modifications of 2,3-Dibromo-1,4-Butanediol have led to the development of various derivatives with potential therapeutic applications. For example, introducing additional functional groups such as amino or carboxyl groups can enhance the compound’s interactions with biological targets. These modifications are often guided by computational models and in vitro studies, which help predict the compound’s behavior in biological systems. The ability to fine-tune the chemical structure of 2,3-Dibromo-1,4-Butanediol highlights its importance in the design of new drugs and materials.

Applications in Biomedical Research

The 2,3-Dibromo-1,4-Butanediol compound has found applications in various areas of biomedical research, including drug discovery, material science, and environmental studies. In pharmaceutical development, it serves as a precursor for synthesizing compounds with potential anti-inflammatory, antimicrobial, or antitumor properties. The CAS No. 1947-58-6 designation ensures that this compound is easily accessible for researchers working on novel therapeutic strategies.

Recent studies have also explored the use of 2,3-Dibromo-1,4-Butanediol in the development of biocompatible materials. Its polar nature and chemical versatility make it suitable for creating polymers with specific properties, such as controlled release of active agents or enhanced mechanical strength. These materials have potential applications in tissue engineering, drug delivery systems, and medical devices. The compound’s role in these areas underscores its significance in advancing biomedical technologies.

Recent Research and Future Prospects

Recent research has focused on the potential of 2,3-Dibromo-1,4-Butanediol in addressing unmet medical needs. For instance, studies have investigated its ability to modulate cellular signaling pathways, which could lead to new treatments for chronic diseases. The CAS No. 1947-58-6 identifier facilitates the tracking of these research efforts, ensuring that findings are shared across the scientific community.

Looking ahead, the future prospects for 2,3-Dibromo-1,4-Butanediol are promising. Ongoing research aims to optimize its chemical properties for specific applications, such as targeted drug delivery or environmental remediation. The compound’s unique structure and reactivity position it as a valuable tool for innovation in the biomedical field. As new technologies and methodologies continue to emerge, the role of 2,3-Dibromo-1,4-Butanediol in scientific discovery is likely to expand further.